![molecular formula C8H9N5 B1626894 6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine CAS No. 85147-10-0](/img/structure/B1626894.png)
6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine
Overview
Description
“6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine” is a compound that belongs to the class of organic compounds known as pyrido[2,3-d]pyrimidines . It is an emerging scaffold in medicinal chemistry having a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the reductive condensation of 6-cyano-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney Ni 70% in acetic acid .Molecular Structure Analysis
The molecular structure of “this compound” is a pyridopyrimidine isomer with three ring nitrogen atoms at the 1-, 3-, and 8- position .Chemical Reactions Analysis
The chemical reactions involving “this compound” include condensation reactions and cyclization .Scientific Research Applications
Synthesis and Structural Analysis
6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine derivatives have been synthesized and explored for their structural and spectral characteristics. In a study by Ashraf et al. (2019), novel derivatives were synthesized, and their structures were confirmed using spectral techniques like NMR, UV-visible, and FT-IR spectroscopy. Density Functional Theory (DFT) and Time-Dependent DFT were used to analyze their electronic structures, providing insights into their potential applications in various fields (Ashraf et al., 2019).
Coordination Chemistry and Crystal Engineering
The compound's structural features, similar to 2,2′-bipyridine, allow it to chelate suitable metals. In a study by Duong et al. (2011), derivatives of this compound were utilized to react with salts of Ag(I) to yield cationic chelates. This study highlights its potential in creating complex structures in crystal engineering (Duong et al., 2011).
Biological Activity
In the realm of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their biological activity. For instance, Hocková et al. (2003) synthesized derivatives and explored their antiviral activity, particularly against retroviruses, showing their potential in pharmaceutical research (Hocková et al., 2003).
Anti-Tumor and Anti-Malarial Applications
The synthesis of this compound derivatives has also been explored for potential anti-tumor and anti-malarial applications. A study by Holsworth et al. (2003) described the synthesis of a series of these derivatives, which could contribute to the development of new treatments for these diseases (Holsworth et al., 2003).
Nonlinear Optical Properties
Investigations into the nonlinear optical properties of derivatives of this compound suggest potential applications in optoelectronics. A study by Hussain et al. (2020) examined these properties using DFT calculations, indicating their suitability for high-tech applications (Hussain et al., 2020).
Antifolate Activity
The compound's derivatives have shown promise as dihydrofolate reductase inhibitors, with potential applications in treating opportunistic pathogens in AIDS patients. Gangjee et al. (2004) synthesized and evaluated these compounds, highlighting their medicinal significance (Gangjee et al., 2004).
Future Directions
The future directions for “6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine” could involve further exploration of its therapeutic potential. Pyrido[2,3-d]pyrimidines have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials . This compound could be further studied for its potential in treating various diseases, including cancer .
Properties
IUPAC Name |
6-methylpyrido[2,3-d]pyrimidine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c1-4-2-5-6(9)12-8(10)13-7(5)11-3-4/h2-3H,1H3,(H4,9,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEAAELXIXPIBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N=C(N=C2N=C1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30517313 | |
Record name | 6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30517313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
85147-10-0 | |
Record name | 6-Methylpyrido[2,3-d]pyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30517313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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